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Cat. No.: B072195 Get Quote

An In-depth Technical Guide to Propylene Glycol Monooleate: Structure and Synthesis

Introduction
Propylene glycol monooleate is an ester formed from the reaction of propylene glycol and

oleic acid.[1] It is a non-ionic emulsifier and surfactant widely utilized in the food,

pharmaceutical, and cosmetic industries.[2][3] This technical guide provides a detailed

overview of its chemical structure, synthesis methodologies, and key experimental protocols.

Chemical Structure
Propylene glycol monooleate consists of a propylene glycol molecule esterified with a single

molecule of oleic acid.[2] This structure imparts both hydrophilic (from the propylene glycol

hydroxyl group) and hydrophobic (from the long oleic acid hydrocarbon chain) properties,

making it an effective emulsifier.[1] The compound is a colorless to pale yellow, hygroscopic

liquid with a slightly oily texture.[1][3]

The IUPAC name for the most common isomer is (Z)-2-hydroxypropyl octadec-9-enoate. It is

also known by several synonyms, including 9-Octadecenoic acid (9Z)-, monoester with 1,2-

propanediol and Propylene glycol oleate.[3][4]
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Caption: Formation of Propylene Glycol Monooleate from Oleic Acid and Propylene Glycol.

Physicochemical Properties
The following table summarizes the key physicochemical properties of propylene glycol
monooleate.

Property Value Reference

CAS Number 1330-80-9 [2][4]

Molecular Formula C₂₁H₄₀O₃ [2][4]

Molecular Weight 340.54 g/mol [4][5]

Appearance Colorless to pale yellow liquid [2][3]

Boiling Point 176-183 °C [1][4]

Density 0.919 g/cm³ [1][4]

Acid Value 5.0 mgKOH/gm max [6]

Solubility
Insoluble in water; soluble in

organic solvents
[1]
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Propylene glycol monooleate can be synthesized through several methods, primarily direct

esterification, transesterification, reaction with propylene oxide, and enzymatic synthesis.[7]

Reactants
(Oleic Acid + Propylene Glycol

or Triglyceride + Propylene Glycol)

Catalyst Addition
(Acid, Base, or Lipase)

Esterification / Transesterification
(Heating and Stirring)

Neutralization
(e.g., with Phosphoric Acid)

Purification
(Washing, Distillation, Deodorization)

Propylene Glycol Monooleate

Click to download full resolution via product page

Caption: General workflow for the synthesis of propylene glycol monooleate.

Direct Esterification
Direct esterification involves the reaction of oleic acid with propylene glycol, typically in the

presence of an acidic or alkaline catalyst at elevated temperatures.[7] This method can

produce a mixture of monoesters and diesters.[7]
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Transesterification
Transesterification is a common industrial method where triglycerides (fats and oils) are

reacted with propylene glycol.[8][9] This process is often more economical due to the lower

cost of triglycerides compared to fatty acids.[8] The reaction products include a mixture of

propylene glycol monoesters and diesters, as well as mono- and diglycerides.[8][10]

Reaction with Propylene Oxide
Another synthesis route involves the addition of propylene oxide to oleic acid in the presence of

a catalyst, such as a strong alkali (e.g., potassium hydroxide) or a Lewis acid.[11][12]

Enzymatic Synthesis
Lipases can be used as catalysts for the esterification of oleic acid and propylene glycol.[7][13]

This method offers a "clean label" approach and can be performed under milder reaction

conditions.[7][13]

Quantitative Synthesis Data
The following table summarizes quantitative data from various synthesis methods.
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Synthesis
Method

Reactant
s

Catalyst
Temperat
ure (°C)

Time (h)
Yield/Puri
ty

Referenc
e

Direct

Esterificati

on

Stearic

Acid, 1,2-

Propane

diol

Base

catalyst
160-180 2-4

>99%

Purity
[14]

Transesteri

fication

Soybean

Oil,

Propylene

Glycol

Lithium

Carbonate

(0.5%)

180-190 10 - [9]

Reaction

with

Propylene

Oxide

Fatty Acid,

Propylene

Oxide

Potassium

Hydroxide

(1.5%)

115-130 - - [12]

Enzymatic

Synthesis

Oleic Acid,

Propylene

Glycol

Immobilize

d Lipase
50 6

93.7%

Ester

Synthesis

Ratio

[13]

Experimental Protocols
Protocol for Direct Esterification
This protocol is based on the industrial production of propylene glycol monostearate, which can

be adapted for monooleate.[14]

Preparation: Heat and filter 1,2-propanediol and oleic acid separately.

Reaction Setup: Pump the filtered 1,2-propanediol into a reactor. Add a base catalyst and stir

for 25-35 minutes.

Esterification: Pump the oleic acid into the reactor. Control the reaction temperature at 160-

180°C and maintain a vacuum of 0.06-0.08 MPa for 2-4 hours.
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Neutralization: After the esterification is complete, discharge the crude product and add

phosphoric acid to neutralize the catalyst. Carry out the neutralization reaction at 140-150°C

for 0.5-1 hour.

Purification: The resulting crude ester is then purified, typically by multi-stage distillation, to

obtain high-purity propylene glycol monooleate.[14]

Protocol for Transesterification
This protocol is adapted from the synthesis of soy oil glycol esters.[9]

Reaction Setup: In a three-necked flask equipped with a magnetic stirrer, thermometer, and

condenser, combine soybean oil and propylene glycol in a 1:6 molar ratio.

Catalyst Addition: Add lithium carbonate (0.5% by weight of the oil) as a catalyst.

Reaction: Heat the mixture to 180-190°C for 10 hours with continuous stirring.

Neutralization: After the reaction, cool the mixture and neutralize it with a 0.1 M acetic acid

solution.

Purification: Remove excess propylene glycol by extraction with distilled water.

Protocol for Lipase-Catalyzed Esterification
This protocol is based on the enzymatic synthesis of propylene glycol monooleate.[13]

Reaction Mixture: In an Erlenmeyer flask, combine oleic acid (3.54 mmol), propylene glycol

(10.6 mmol), 5 ml of tertiary butyl alcohol, 100 mg of immobilized lipase, and 1 g of

molecular sieve 3A.

Reaction: Shake the flask at 50°C for 6 hours.

Analysis: The resulting product can be analyzed to determine the ester synthesis ratio and

the content of propylene glycol monooleate.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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